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Compound of Interest

Compound Name: Cobalt(ll) acetate tetrahydrate

Cat. No.: B147987

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental chemical properties of
cobalt(ll) acetate tetrahydrate, focusing on its molecular formula and weight. The information
is presented to be a ready reference for laboratory and research applications.

Chemical Identity and Formula

Cobalt(ll) acetate tetrahydrate is the hydrated form of cobalt(ll) acetate, an inorganic
compound. It is a pink to reddish crystalline solid.[1] The presence of four molecules of water of
hydration is a critical characteristic of this compound, distinguishing it from its anhydrous form.

The chemical formula for cobalt(ll) acetate tetrahydrate can be represented in several ways:
e Condensed Formula: Co(CHsC0OO)2:4H20[1]

e Molecular Formula: CaH14C0Os[2][3][4][5]

e Hill Formula: CaHeC004-4H20[6]

These formulas all describe the same molecule, which consists of one cobalt(ll) cation (Co?*),
two acetate anions (CHsCOO~™), and four molecules of water (H20).

Molecular Weight
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The molecular weight of cobalt(ll) acetate tetrahydrate is a crucial parameter for

stoichiometric calculations in chemical reactions and solution preparation. The accepted
molecular weight is 249.08 g/mol .[1][2][3][5][6][7]

Quantitative Data Summary

The following table summarizes the key quantitative data for cobalt(ll) acetate tetrahydrate.

Parameter

Value

Chemical Formula

Co(CH3C00)2-4H20

Molecular Formula C4H14C00s
Molecular Weight 249.08 g/mol
CAS Number 6147-53-1

Elemental Composition

The contribution of each element to the total molecular weight is detailed below.

Atomic Weight Total Weight (
Element Symbol Count

(g/mol) g/mol )
Cobalt Co 58.93 1 58.93
Carbon C 12.01 4 48.04
Hydrogen H 1.01 14 14.14
Oxygen 0] 16.00 8 128.00
Total 249.11

Note: Slight variations in total molecular weight may occur due to differences in atomic weight

values used.

Structural Relationship
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Cobalt(ll) acetate can exist in both an anhydrous and a hydrated form. The tetrahydrate is the
more common form and can be converted to the anhydrous state through heating.[5] The
following diagram illustrates this relationship.

Cobalt(ll) Acetate (Anhydrous)
Co(CHsCOO0)2

+ 4H20 Heat

Cobalt(ll) Acetate Tetrahydrate

Co(CHsCO00)2:4H:20

Click to download full resolution via product page

Caption: Hydration and dehydration of cobalt(ll) acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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